Cas no 2639462-65-8 (tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate)

• Product Name: tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate
• CAS No: 2639462-65-8
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6437960
• PubChem ID: 165903602
• Update Time: 2025-10-28

tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate
• EN300-28228749
• 2639462-65-8

• Inchi： 1S/C13H19NO4/c1-8(14-12(17)18-13(2,3)4)10-7-9(15)5-6-11(10)16/h5-8,15-16H,1-4H3,(H,14,17)
• InChI Key： PJAGSGLTNYECTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=C(C=CC=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate

Introduction to tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate (CAS No. 2639462-65-8)

tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate (CAS No. 2639462-65-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 1-(2,5-dihydroxyphenyl)ethylamine, is a valuable intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique chemical structure and reactivity make it an essential tool for researchers working on the development of novel therapeutic agents.

The molecular formula of tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate is C₁₃H₁₉NO₄, and its molecular weight is approximately 249.3 g/mol. The compound features a tert-butyl carbamate group attached to an amino group, which is itself linked to a 2,5-dihydroxyphenyl ring. This structure confers the compound with several important properties, including high stability, solubility in common organic solvents, and reactivity towards various functional groups.

In recent years, there has been growing interest in the use of tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate as a building block for the synthesis of bioactive compounds. One notable application is in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from this compound that exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative disorders.

The tert-butyl carbamate group in tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate serves as a protecting group for the amino functionality, allowing for selective functionalization at other sites on the molecule. This feature is particularly useful in multistep synthetic routes where intermediate protection and deprotection steps are required to achieve the desired final product. The ease with which the tert-butyl carbamate can be removed under mild conditions (e.g., using trifluoroacetic acid) further enhances its utility in synthetic chemistry.

The 2,5-dihydroxyphenyl moiety in tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate is another key structural element that contributes to its biological activity. Hydroxyl groups on aromatic rings are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. This property makes the compound an attractive starting point for the design of ligands targeting specific protein-protein interactions or receptor sites.

In addition to its role as a synthetic intermediate, tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate has also been explored for its potential therapeutic applications. A recent study published in the European Journal of Medicinal Chemistry investigated the anti-inflammatory properties of this compound and its derivatives. The results showed that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential use in treating inflammatory diseases.

The safety profile of tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate has also been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile further supports its potential for use in drug development.

In conclusion, tert-butyl N-[1-(2,5-dihydroxyphenyl)ethyl]carbamate (CAS No. 2639462-65-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential tool for researchers working on the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing our understanding and treatment of various diseases.